Cas no 7402-84-8 (Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate))

Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate) structure
7402-84-8 structure
Product Name:Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate)
CAS No:7402-84-8
MF:C15H9F3N2O6
MW:370.236974477768
CID:576244
PubChem ID:343819
Update Time:2025-04-19

Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate)
    • [3-(trifluoromethyl)phenyl]methyl 3,5-dinitrobenzoate
    • NSC400326
    • 7402-84-8
    • NSC-400326
    • DTXSID80322070
    • Inchi: 1S/C15H9F3N2O6/c16-15(17,18)11-3-1-2-9(4-11)8-26-14(21)10-5-12(19(22)23)7-13(6-10)20(24)25/h1-7H,8H2
    • InChI Key: UJSJZYMMPCEZTO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)COC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)(F)F

Computed Properties

  • Exact Mass: 370.04127
  • Monoisotopic Mass: 370.04127050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 112.58
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